Cas no 62158-88-7 (Benzene, 1-methoxy-4-(2,2,2-trifluoroethoxy)-)
62158-88-7 structure
Product Name:Benzene, 1-methoxy-4-(2,2,2-trifluoroethoxy)-
CAS No:62158-88-7
MF:C9H9F3O2
MW:206.161773443222
CID:456015
PubChem ID:12647496
Update Time:2025-04-19
Benzene, 1-methoxy-4-(2,2,2-trifluoroethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-methoxy-4-(2,2,2-trifluoroethoxy)-
- 1-methoxy-4-(2,2,2-trifluoroethoxy)benzene
- 1-(2,2,2-trifluoroethoxy)-4-methoxybenzene
- 4-(2,2,2-trifluoroethoxy)anisole
- 4-methoxy-1-(2,2,2-trifluoroethoxy)benzene
- Benzene,1-methoxy-4-(2,2,2-trifluoroethoxy)
- p-Methoxyphenyl-2,2,2-trifluorethyl-ether
- QWTRYAZYSSMPLZ-UHFFFAOYSA-N
- SCHEMBL2259946
- 62158-88-7
- 1-Methoxy-4-(2,2,2-trifluoro-ethoxy)-benzene
- DTXSID30505598
-
- Inchi: 1S/C9H9F3O2/c1-13-7-2-4-8(5-3-7)14-6-9(10,11)12/h2-5H,6H2,1H3
- InChI Key: QWTRYAZYSSMPLZ-UHFFFAOYSA-N
- SMILES: FC(COC1C=CC(=CC=1)OC)(F)F
Computed Properties
- Exact Mass: 206.05500
- Monoisotopic Mass: 206.05546401g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46000
- LogP: 2.63630
Benzene, 1-methoxy-4-(2,2,2-trifluoroethoxy)- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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